Cas no 42818-60-0 (3-Amino-alpha-methyl-5-(trifluoromethyl)benzenemethanol)

3-Amino-alpha-methyl-5-(trifluoromethyl)benzenemethanol structure
42818-60-0 structure
Product Name:3-Amino-alpha-methyl-5-(trifluoromethyl)benzenemethanol
CAS No:42818-60-0
MF:C9H10F3NO
MW:205.17701292038
CID:928470
PubChem ID:206072
Update Time:2025-04-19

3-Amino-alpha-methyl-5-(trifluoromethyl)benzenemethanol Chemical and Physical Properties

Names and Identifiers

    • 3-Amino-alpha-methyl-5-(trifluoromethyl)benzenemethanol
    • 1-[3-amino-5-(trifluoromethyl)phenyl]ethanol
    • ATRKQTIVYKNDOH-UHFFFAOYSA-N
    • Amino-3 trifluoromethyl-5 phenyl-1 ethanol [French]
    • Amino-3 trifluoromethyl-5 phenyl-1 ethanol
    • 42818-60-0
    • 1-[3-Amino-5-(trifluoromethyl)phenyl]ethan-1-ol
    • Benzenemethanol, 3-amino-alpha-methyl-5-(trifluoromethyl)-
    • 1-(3-amino-5-(trifluoromethyl)phenyl)ethan-1-ol
    • DTXSID80962713
    • Inchi: 1S/C9H10F3NO/c1-5(14)6-2-7(9(10,11)12)4-8(13)3-6/h2-5,14H,13H2,1H3
    • InChI Key: ATRKQTIVYKNDOH-UHFFFAOYSA-N
    • SMILES: FC(C1=CC(=CC(=C1)C(C)O)N)(F)F

Computed Properties

  • Exact Mass: 205.071
  • Monoisotopic Mass: 205.071
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 195
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 46.2Ų

Experimental Properties

  • Density: 1.312
  • Boiling Point: 268.1°C at 760 mmHg
  • Flash Point: 116°C
  • Refractive Index: 1.507
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